Cas no 61671-36-1 (Benzene, 1-fluoro-4-(pentylthio)-)

• Product Name: Benzene, 1-fluoro-4-(pentylthio)-
• CAS No: 61671-36-1
• MF: C₁₁H₁₅FS
• MW: 198.300205469131
• CID: 470648
• PubChem ID: 12261854
• Update Time: 2025-04-19

Benzene, 1-fluoro-4-(pentylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-fluoro-4-(pentylthio)-
• 1-fluoro-4-pentylsulfanylbenzene
• DTXSID20482925
• 61671-36-1
• SCHEMBL5694454

• Inchi： 1S/C11H15FS/c1-2-3-4-9-13-11-7-5-10(12)6-8-11/h5-8H,2-4,9H2,1H3
• InChI Key： AAJGVLKETUFWTL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CCCCC

Computed Properties

• Exact Mass: 198.08795
• Monoisotopic Mass: 198.08784981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers